4-(2,4-Dimethoxy-phenyl)-2,4-dioxo-butyric acid ethyl ester

• IUPAC Name: ethyl 4-(2,4-dimethoxyphenyl)-2,4-dioxobutanoate
• InChI: InChI=1S/C14H16O6/c1-4-20-14(17)12(16)8-11(15)10-6-5-9(18-2)7-13(10)19-3/h5-7H,4,8H2,1-3H3
• InChI Key: BEWULQFJCCQQIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC(=O)C1=C(C=C(C=C1)OC)OC
• Molecular Formula: C14H16O6
• Molecular Weight: 280.27 g/mol

Description

The compound “4-(2,4-Dimethoxy-phenyl)-2,4-dioxo-butyric acid ethyl ester” is a complex organic molecule. It contains an ester functional group, which is often found in fats and oils. The 2,4-dimethoxyphenyl part of the molecule suggests the presence of a phenyl group (a ring of 6 carbon atoms, similar to benzene) with two methoxy groups (OCH3) attached.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or functional group transformations. For instance, acridine derivatives, which also contain phenyl rings and ester groups, can be synthesized through Ullmann condensation.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the ester group suggests that it could undergo hydrolysis or transesterification reactions. The phenyl ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined experimentally. These properties would be influenced by factors such as the presence of polar groups, the size and shape of the molecule, and the types of intermolecular forces present.

Scientific Research Applications

Organic Synthesis and Catalysis

This compound has been utilized in the synthesis of heterostilbene derivatives . . . .

Chemical Education

Lastly, as a compound with diverse reactivity, it can be used in educational settings to demonstrate various chemical reactions and synthesis techniques to students. .

Mechanism of Action

Target of Action

Similar compounds, such as pinacol boronic esters, are known to be valuable building blocks in organic synthesis .

Mode of Action

It’s worth noting that similar compounds, like pinacol boronic esters, are involved in various chemical transformations, including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations .

Biochemical Pathways

Similar compounds are known to participate in suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Pharmacokinetics

The stability of similar compounds, like pinacol boronic esters, is known to be influenced by air and moisture .

Result of Action

Similar compounds have been used in the synthesis of various other compounds, indicating their potential utility in chemical reactions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, similar compounds, like pinacol boronic esters, are known to be stable under normal conditions but can undergo protodeboronation under certain conditions .

Safety and Hazards

The safety and hazards associated with this compound would also need to be determined experimentally. This typically involves testing the compound’s toxicity, flammability, and reactivity. Safety data sheets (SDS) provide information on handling, storage, and disposal of chemicals.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its reactions, and investigating its safety and environmental impact. This could lead to new applications in fields such as medicine, materials science, or chemical synthesis.